Cas no 1520084-19-8 (tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate)

• Product Name: tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate
• CAS No: 1520084-19-8
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• MDL: MFCD28501540
• CID: 4603688
• PubChem ID: 102218594
• Update Time: 2025-06-11

tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-Thia-6-Azabicyclo[3.1.1]Heptane-6-Carboxylate 3,3-Dioxide(WXC00720)
• TERT-BUTYL 3-THIA-6-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLATE 3,3-DIOXIDE
• 6,6-Dioxo-6l6-thia-3-aza-bicyclo[3.1.1]heptane-3-carboxylic acid tert-butyl ester
• 3,3-Dioxo-3l6-thia-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester
• tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate
• W10984
• tert-butyl 3,3-dioxo-3lambda6-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate
• 1520084-19-8
• MFCD28501540
• AS-72257
• AKOS027255708
• 6-Boc-3,3-Dioxothia-6-aza-bicyclo[3.1.1]heptane
• CS-0433318
• tert-Butyl3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate3,3-dioxide
• TERT-BUTYL 3,3-DIOXO-3??-THIA-6-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLATE
• tert-butyl3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate

• MDL： MFCD28501540
• Inchi： 1S/C10H17NO4S/c1-10(2,3)15-9(12)11-7-4-8(11)6-16(13,14)5-7/h7-8H,4-6H2,1-3H3
• InChI Key： ABNDLXCLZZFFSQ-UHFFFAOYSA-N
• SMILES： C12CC(N1C(OC(C)(C)C)=O)CS(=O)(=O)C2

Computed Properties

• Exact Mass: 247.08782920g/mol
• Monoisotopic Mass: 247.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate

tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate: A Comprehensive Overview

The compound tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate, identified by the CAS number 1520084-19-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, featuring a unique combination of sulfur (thia) and nitrogen (aza) atoms within its bicyclo[3.1.1]heptane framework. The presence of the tert-butyl group and the carboxylate functionality further enhances its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of bicyclic compounds like tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate in drug design and development. The compound's rigid bicyclic structure provides a stable platform for attaching various functional groups, making it an ideal candidate for exploring new therapeutic agents. Researchers have demonstrated that this compound exhibits promising pharmacokinetic properties, including good bioavailability and metabolic stability, which are critical for drug candidates targeting chronic diseases.

In terms of synthesis, the preparation of tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate involves a multi-step process that combines elements of organic synthesis, including ring-forming reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The application of tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate extends beyond pharmaceuticals into materials science and green chemistry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been widely recognized, facilitating the construction of complex molecular architectures with high enantioselectivity. Moreover, this compound has shown potential as a building block for advanced materials, such as stimuli-responsive polymers and nanomaterials.

From a mechanistic standpoint, the reactivity of tert-butyl 3,3-dioxo-3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate is influenced by its sulfur-containing ring system and the electron-withdrawing carboxylate group. These features make it an excellent substrate for various transformations, including nucleophilic substitutions, Michael additions, and cycloadditions.

In conclusion, tert-butyl 3,3-dioxo-3-thia-6 azabicyclo[3.1.1]heptane 6 carboxylate represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in modern chemical science.